Cas no 653599-60-1 (Naphthalene, 2-bromo-6-[(phenylmethyl)thio]-)

Naphthalene, 2-bromo-6-[(phenylmethyl)thio]- structure
653599-60-1 structure
Product Name:Naphthalene, 2-bromo-6-[(phenylmethyl)thio]-
CAS No:653599-60-1
MF:C17H13BrS
MW:329.254122495651
CID:399805
PubChem ID:71376043
Update Time:2025-04-19

Naphthalene, 2-bromo-6-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Naphthalene, 2-bromo-6-[(phenylmethyl)thio]-
    • 2-benzylsulfanyl-6-bromonaphthalene
    • DTXSID70798765
    • 653599-60-1
    • 2-(Benzylsulfanyl)-6-bromonaphthalene
    • Inchi: 1S/C17H13BrS/c18-16-8-6-15-11-17(9-7-14(15)10-16)19-12-13-4-2-1-3-5-13/h1-11H,12H2
    • InChI Key: HWLPOKAYQYEJTQ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=CC(=CC=C2C=1)SCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 327.99219
  • Monoisotopic Mass: 327.99213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 0
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